Cas no 1533164-52-1 (1-(1H-indol-5-yl)cyclohexylmethanamine)

• Product Name: 1-(1H-indol-5-yl)cyclohexylmethanamine
• CAS No: 1533164-52-1
• MF: C₁₅H₂₀N₂
• MW: 228.332703590393
• CID: 5948789
• PubChem ID: 96801888
• Update Time: 2025-11-01

1-(1H-indol-5-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-5-yl)cyclohexylmethanamine
• EN300-1792534
• [1-(1H-indol-5-yl)cyclohexyl]methanamine
• 1533164-52-1

• Inchi： 1S/C15H20N2/c16-11-15(7-2-1-3-8-15)13-4-5-14-12(10-13)6-9-17-14/h4-6,9-10,17H,1-3,7-8,11,16H2
• InChI Key： JCAOJGMKCLSZCM-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC3=C(C=CN3)C=2)CCCCC1

Computed Properties

• Exact Mass: 228.162648646g/mol
• Monoisotopic Mass: 228.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-(1H-indol-5-yl)cyclohexylmethanamine

Professional Introduction to Compound with CAS No. 1533164-52-1 and Product Name: 1-(1H-indol-5-yl)cyclohexylmethanamine

The compound with the CAS number 1533164-52-1 and the product name 1-(1H-indol-5-yl)cyclohexylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The indole moiety and the cyclohexylamine backbone contribute to its distinctive pharmacological properties, making it a subject of extensive research and exploration.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards heterocyclic compounds, particularly those incorporating indole structures. Indole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 1H-indol-5-yl group in 1-(1H-indol-5-yl)cyclohexylmethanamine not only enhances its binding affinity to biological targets but also imparts stability and solubility advantages, which are crucial for drug formulation and delivery.

The cyclohexylmethanamine moiety further contributes to the compound's pharmacokinetic profile. Cycloalkylamines are frequently employed in drug design due to their ability to modulate receptor interactions and improve metabolic stability. This structural feature, combined with the indole component, suggests that 1-(1H-indol-5-yl)cyclohexylmethanamine may exhibit novel mechanisms of action that could be exploited in therapeutic interventions.

Recent studies have highlighted the importance of scaffold hopping in drug discovery, where modifications to the molecular framework can lead to significant improvements in efficacy and safety. The structural versatility of 1-(1H-indol-5-yl)cyclohexylmethanamine makes it an ideal candidate for such explorations. Researchers have been particularly interested in its potential as a lead compound for the development of new drugs targeting neurological disorders. The indole ring is known to interact with various neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

Moreover, the cyclohexyl group provides a hydrophobic anchor that can enhance membrane permeability, facilitating cellular uptake. This characteristic is particularly relevant for central nervous system (CNS) drugs, where blood-brain barrier penetration is often a limiting factor. Preclinical studies have begun to explore the pharmacological effects of 1-(1H-indol-5-yl)cyclohexylmethanamine, with initial findings suggesting promising activity in models of pain modulation and neuroprotection.

The synthesis of 1-(1H-indol-5-yl)cyclohexylmethanamine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The indole ring is typically introduced via palladium-catalyzed cross-coupling reactions, while the cyclohexylamine moiety is incorporated through nucleophilic substitution or reductive amination techniques. These synthetic strategies not only demonstrate the compound's feasibility but also showcase advanced methodologies that can be applied to other complex molecules.

In terms of drug development pipelines, 1-(1H-indol-5-yl)cyclohexylmethanamine represents an early-stage candidate that requires further optimization before clinical translation. However, its unique structural features and preliminary biological activity position it as a valuable asset in medicinal chemistry research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through preclinical testing and eventually into human trials.

The growing emphasis on personalized medicine has also influenced the design of new drugs like 1-(1H-indol-5-yl)cyclohexylmethanamine. By leveraging computational modeling and high-throughput screening techniques, researchers can identify molecular modifications that enhance target specificity while minimizing off-target effects. This approach aligns with the broader goal of developing safer and more effective therapeutics tailored to individual patient needs.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design molecules that address them more precisely. The case of 1533164-52-1 underscores this progress, demonstrating how structural innovation can unlock new therapeutic possibilities. While challenges remain in translating laboratory findings into clinical reality, compounds like 1-(1H-indol-5-yl)cyclohexylmethanamine serve as reminders of the transformative power of chemical research.

In conclusion, 1533164-52-1 and its corresponding product name, 1-(1H-indol-5-yl)cyclohexylmethanamine, exemplify the intersection of creativity and precision in pharmaceutical chemistry. Their unique structural features and promising biological activities make them compelling candidates for further investigation. As research progresses, these molecules will continue to inform our understanding of disease processes and inspire new strategies for therapeutic intervention.